[3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone

• IUPAC Name: [3-(dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone
• InChI: InChI=1S/C15H22N2O2/c1-11-10-19-12(2)9-17(11)15(18)13-6-5-7-14(8-13)16(3)4/h5-8,11-12H,9-10H2,1-4H3
• InChI Key: CZLSTSATXRLVCO-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(CO1)C)C(=O)C2=CC(=CC=C2)N(C)C
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

[3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone, also known as DMMDA, is a chemical compound that belongs to the class of phenethylamines. It is a synthetic substance that has been widely studied for its potential use in scientific research. DMMDA is known to have psychoactive effects and has been used as a research chemical in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of [3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone is not fully understood. However, it is believed to act as a serotonin and dopamine receptor agonist, meaning that it activates these receptors in the brain. This activation can lead to changes in neurotransmitter release and neuronal activity, which can result in the psychoactive effects of [3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone.
Biochemical and Physiological Effects
[3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone has been shown to have a variety of biochemical and physiological effects. It has been shown to increase levels of serotonin and dopamine in the brain, which can lead to changes in mood, perception, and behavior. [3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone has also been shown to have effects on the cardiovascular system, including increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of [3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone is its potential use as a research chemical to study the mechanisms of action of other psychoactive substances. It has also been used to study the effects of serotonin and dopamine on the brain. However, one limitation of [3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone is its psychoactive effects, which can make it difficult to use in certain types of experiments.

Future Directions

There are several potential future directions for research involving [3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone. One area of research could focus on the development of new psychoactive substances based on the structure of [3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone. Another area of research could focus on the potential therapeutic applications of [3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone, particularly in the treatment of psychiatric disorders such as depression and anxiety. Additionally, further research could be conducted to better understand the mechanisms of action of [3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone and its effects on the brain and body.

Synthesis Methods

[3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone can be synthesized using a variety of methods, including the reaction of 3-(dimethylamino)phenylmagnesium bromide with 2,5-dimethylmorpholine-4-carboxaldehyde, followed by reduction with lithium aluminum hydride. Another method involves the reaction of 3-(dimethylamino)phenylacetonitrile with 2,5-dimethylmorpholine-4-carboxaldehyde in the presence of a reducing agent such as sodium borohydride.

Scientific Research Applications

[3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have psychoactive effects and has been used as a research chemical to study the mechanisms of action of other psychoactive substances. [3-(Dimethylamino)phenyl]-(2,5-dimethylmorpholin-4-yl)methanone has also been used to study the effects of serotonin and dopamine on the brain.